Cas no 1407991-24-5 ((R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine)

• Product Name: (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine
• CAS No: 1407991-24-5
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD23106093
• CID: 3162991
• PubChem ID: 72208166
• Update Time: 2025-05-21

(R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(aminomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine
• tert-butyl (2R)-2-(aminomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• PB38581
• FCH3565491
• SB20859
• AK172590
• tert-Butyl (2R)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4,4-difluoro-, 1,1-dimethylethyl ester, (2R)-
• DTXSID301121036
• (2R)-1-Boc-2-(Aminomethyl)-4,4-Difluoropyrrolidine
• SCHEMBL21730405
• MFCD23106093
• AS-34742
• (R)-tert-butyl2-(aminomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• 1407991-24-5
• MHRFRDWLNRHXMY-SSDOTTSWSA-N
• AKOS025290365
• CS-0048653

• MDL： MFCD23106093
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-6-10(11,12)4-7(14)5-13/h7H,4-6,13H2,1-3H3/t7-/m1/s1
• InChI Key： MHRFRDWLNRHXMY-SSDOTTSWSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@@H](CN)C1)F

Computed Properties

• Exact Mass: 236.13363415g/mol
• Monoisotopic Mass: 236.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.5±40.0 ºC (760 Torr),
• Flash Point: 125.8±27.3 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine

Introduction to (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine (CAS No. 1407991-24-5) stands out as a compound of significant interest due to its unique structural and functional properties. This compound has garnered attention in recent years for its potential applications in drug discovery and synthesis, particularly in the context of chiral chemistry and enantioselective synthesis.

The molecular structure of (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine consists of a pyrrolidine core substituted with a Boc (tert-butoxycarbonyl) group at the 1-position, an aminomethyl group at the 2-position, and two fluorine atoms at the 4-position. This specific arrangement imparts unique reactivity and selectivity, making it a valuable intermediate in the synthesis of complex molecules. The presence of fluorine atoms, in particular, is noteworthy as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their diverse biological activities. Studies have shown that compounds containing fluorine atoms can modulate enzyme activity, alter binding affinities, and improve pharmacokinetic profiles. The pyrrolidine scaffold is particularly interesting as it is a common motif found in many bioactive molecules, including protease inhibitors and kinase inhibitors. The introduction of fluorine atoms into this scaffold can fine-tune the electronic properties of the molecule, leading to enhanced interactions with biological targets.

The Boc protecting group at the 1-position of (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine serves multiple purposes in synthetic chemistry. It not only protects the amine group during subsequent reactions but also provides a stable handle for further functionalization. This protection-deprotection strategy is crucial in multi-step synthetic routes where selective modification is required. The chiral center at the 2-position ensures that the compound exists as a single enantiomer, which is essential for achieving enantioselective reactions and obtaining biologically active compounds with high enantiomeric purity.

One of the most compelling aspects of (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine is its utility in constructing more complex molecules through nucleophilic substitution reactions. The aminomethyl group at the 2-position can react with various electrophiles, allowing for the introduction of diverse functional groups into the molecule. This flexibility makes it an excellent building block for drug discovery efforts aimed at targeting specific biological pathways.

Recent advancements in computational chemistry have further highlighted the potential of (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine as a key intermediate. Molecular modeling studies have demonstrated that this compound can interact with biological targets in specific ways due to its unique structural features. These studies have provided valuable insights into how fluorine atoms and chiral centers can influence molecular recognition processes, which is crucial for designing drugs with improved efficacy and reduced side effects.

The synthesis of (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine also exemplifies the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic routes increasingly emphasize efficiency, sustainability, and minimal waste generation. The development of catalytic methods and solvent-free reactions has significantly reduced the environmental impact of chemical synthesis. These advancements not only make the production process more sustainable but also enhance scalability for industrial applications.

In conclusion, (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine (CAS No. 1407991-24-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile intermediate for constructing complex molecules with potential therapeutic applications. The growing body of research on fluorinated heterocycles underscores its importance as a building block for innovative drug discovery efforts. As computational methods continue to evolve and green chemistry principles become more integral to synthetic design, compounds like (R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine will undoubtedly play a crucial role in shaping the future of medicinal chemistry.